Cas no 2227684-64-0 (rac-(1R,2S)-2-(pent-3-yn-1-yl)cycloheptan-1-ol)

• Product Name: rac-(1R,2S)-2-(pent-3-yn-1-yl)cycloheptan-1-ol
• CAS No: 2227684-64-0
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 6255377
• PubChem ID: 165591110
• Update Time: 2025-10-21

rac-(1R,2S)-2-(pent-3-yn-1-yl)cycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(pent-3-yn-1-yl)cycloheptan-1-ol
• 2227684-64-0
• EN300-1637452

• Inchi： 1S/C12H20O/c1-2-3-5-8-11-9-6-4-7-10-12(11)13/h11-13H,4-10H2,1H3/t11-,12-/m1/s1
• InChI Key： FDLNGIZHNOSPFW-VXGBXAGGSA-N
• SMILES： O[C@@H]1CCCCC[C@H]1CCC#CC

Computed Properties

• Exact Mass: 180.151415257g/mol
• Monoisotopic Mass: 180.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on rac-(1R,2S)-2-(pent-3-yn-1-yl)cycloheptan-1-ol

rac-(1R,2S)-2-(pent-3-yn-1-yl)cycloheptan-1-ol (CAS No. 2227684-64-0): An Overview of a Promising Compound in Medicinal Chemistry

rac-(1R,2S)-2-(pent-3-yn-1-yl)cycloheptan-1-ol (CAS No. 2227684-64-0) is a unique and intriguing compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its cycloheptane ring and a pentynyl substituent, exhibits a range of biological activities that make it a valuable candidate for further research and development.

The structure of rac-(1R,2S)-2-(pent-3-yn-1-yl)cycloheptan-1-ol is noteworthy for its stereochemistry and functional groups. The cycloheptane ring provides a rigid framework that can influence the compound's conformational flexibility and binding properties. The presence of the pentynyl group, which contains a triple bond, adds to the compound's reactivity and potential for chemical modifications. The racemic nature of the compound, indicated by the prefix "rac-", suggests that it is a mixture of enantiomers, which can have different biological activities.

Recent studies have explored the biological activities of rac-(1R,2S)-2-(pent-3-yn-1-yl)cycloheptan-1-ol. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This property makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

Another area of interest is the neuroprotective effects of rac-(1R,2S)-2-(pent-3-yn-1-yl)cycloheptan-1-ol. Preliminary studies have indicated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases like Alzheimer's and Parkinson's disease. The exact mechanisms by which this compound exerts its neuroprotective effects are still under investigation, but they may involve modulation of signaling pathways such as PI3K/Akt and MAPK.

The pharmacokinetic properties of rac-(1R,2S)-2-(pent-3-yn-1-yl)cycloheptan-1-ol are also being studied to optimize its therapeutic potential. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. Additionally, its low toxicity in preclinical studies suggests that it may have a wide therapeutic window.

In terms of clinical applications, rac-(1R,2S)-2-(pent-3-yn-1-yl)cycloheptan-1-ol is currently in the early stages of clinical trials. Phase I trials have demonstrated its safety and tolerability in healthy volunteers, paving the way for further evaluation in patient populations. Ongoing Phase II trials are focused on assessing its efficacy in treating specific inflammatory and neurodegenerative conditions.

The synthesis of rac-(1R,2S)-2-(pent-3-yn-1-y)cycloheptan-l-oI has been optimized to improve yield and purity. Various synthetic routes have been explored, including catalytic asymmetric synthesis methods that can produce enantiomerically pure forms of the compound. These advancements in synthesis not only enhance the availability of the compound for research but also reduce production costs, making it more accessible for large-scale applications.

In conclusion, rac-(1R,2S)-2-(pent-y-n-l-y)cycloheptan-l-oI (CAS No. 2227684-64-O) represents a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and neuroprotective properties make it an attractive candidate for further development in medicinal chemistry. As research continues to uncover more about its mechanisms of action and clinical efficacy, this compound may play a significant role in advancing treatments for various diseases.